Cas no 63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-)

63364-15-8 structure
Product Name:2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
CAS No:63364-15-8
Molecular Formula:C8H14N2
Molecular Weight:138.210161685944
CID:959941
PubChem ID:12434518
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Properties
Names and Identifiers
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- 2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
- AKOS006350935
- 63364-15-8
- DB-323773
- OEVYDWMZOGZKIJ-UHFFFAOYSA-N
-
- InChIKey: OEVYDWMZOGZKIJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H14N2/c1-6(2)8(5-9)10-7(3)4/h7,10H,1-4H3
- SMILES: CC(C)NC(=C(C)C)C#N
Computed Properties
- Exact Mass: 138.115698455g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 138.115698455g/mol
- Heavy Atom Count: 10
- Complexity: 177
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 35.8Ų
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Related Literature
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Yongzhuo Huang Biomater. Sci., 2020,8, 1017-1019
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2. Back cover
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Jason Y. Park,Larry J. Kricka Lab Chip, 2007,7, 547-549
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Davide Carraro,Giulia Licini,Petr Bouř,Cristiano Zonta Phys. Chem. Chem. Phys., 2021,23, 23336-23340
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Junhui Liang,Qixing Zhang J. Mater. Chem. A, 2015,3, 15583-15590
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Xiuli Wang,Zhihan Chang,Hongyan Lin,Aixiang Tian,Guocheng Liu,Juwen Zhang Dalton Trans., 2014,43, 12272-12278
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Shan Fan,Yong Zhang,Shu-Hua Li,Tian-Yu Lan,Jian-Li Xu RSC Adv., 2017,7, 21281-21286
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João Batista M. de Resende Filho,Nathália Kellyne S. M. Falcão,Gilvan P. Pires,Luiz Fernando S. de Vasconcelos,Sávio M. Pinheiro,José Maurício dos Santos Filho,Marília Imaculada Frazão Barbosa,Antônio Carlos Doriguetto,Ercules E. S. Teotonio,Juliana A. Vale New J. Chem., 2019,43, 14257-14269
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Dieter Freude,Alexander G. Stepanov Phys. Chem. Chem. Phys., 2020,22, 5976-5984
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Lucien Saviot,Daniel B. Murray,Gianvito Caputo,María del Carmen Marco de Lucas,Nicola Pinna J. Mater. Chem. C, 2013,1, 8108-8116
63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-) Related Products
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